Reserpin N-oxide

• IUPAC Name: methyl 6,18-dimethoxy-13-oxido-17-(3,4,5-trimethoxybenzoyl)oxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-13-ium-19-carboxylate
• InChI: InChI=1S/C33H40N2O10/c1-39-19-7-8-20-21-9-10-35(38)16-18-13-27(45-32(36)17-11-25(40-2)30(42-4)26(12-17)41-3)31(43-5)28(33(37)44-6)22(18)15-24(35)29(21)34-23(20)14-19/h7-8,11-12,14,18,22,24,27-28,31,34H,9-10,13,15-16H2,1-6H3
• InChI Key: VRKGMHQUKPFVFT-UHFFFAOYSA-N
• Canonical SMILES: COC1C(CC2C[N+]3(CCC4=C(C3CC2C1C(=O)OC)NC5=C4C=CC(=C5)OC)[O-])OC(=O)C6=CC(=C(C(=C6)OC)OC)OC
• Molecular Formula: C33H40N2O10
• Molecular Weight: 624.7 g/mol

Description

Reserpin N-oxide is a derivative of reserpine, an alkaloid found in the roots of Rauwolfia serpentina and Rauwolfia vomitoria

Preparation Methods

Synthetic Routes and Reaction Conditions

Reserpin N-oxide can be synthesized through the oxidation of reserpine. Common oxidizing agents used in this process include hydrogen peroxide and peracids. The reaction typically occurs under mild conditions, ensuring the preservation of the structural integrity of the compound .

Industrial Production Methods

Industrial production of this compound involves the use of continuous flow reactors, which offer better control over reaction conditions and higher yields. The use of titanium silicalite in a packed-bed microreactor with hydrogen peroxide in methanol as a solvent has been reported to be an efficient method for producing pyridine N-oxides .

Chemical Reactions Analysis

Types of Reactions

Reserpin N-oxide undergoes various chemical reactions, including:

Oxidation: Conversion to higher oxidation states.

Reduction: Conversion back to reserpine or other reduced forms.

Substitution: Replacement of functional groups within the molecule.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, peracids.

Reduction: Metal hydrides, hydrogen halides.

Substitution: Various nucleophiles under basic or acidic conditions.

Major Products Formed

Oxidation: Higher oxidation state derivatives.

Reduction: Reserpine and other reduced forms.

Substitution: Substituted derivatives with different functional groups.

Scientific Research Applications

Reserpin N-oxide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Studied for its effects on cellular processes and as a potential therapeutic agent.

Medicine: Investigated for its potential use in treating hypertension and other cardiovascular diseases.

Industry: Utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

Reserpin N-oxide exerts its effects by inhibiting the ATP/Mg²⁺ pump responsible for sequestering neurotransmitters into storage vesicles located in the presynaptic neuron. This inhibition leads to the depletion of catecholamines and serotonin from central and peripheral axon terminals, resulting in various physiological effects .

Comparison with Similar Compounds

Similar Compounds

Reserpine: The parent compound, known for its antihypertensive and antipsychotic properties.

Deserpidine: Another alkaloid with similar pharmacological effects.

Rescinnamine: A compound with similar chemical structure and therapeutic applications.

Uniqueness

Reserpin N-oxide is unique due to its specific oxidation state and the resulting chemical properties.